Cas no 1488276-31-8 (Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl-)

Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- structure
1488276-31-8 structure
Product Name:Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl-
CAS No:1488276-31-8
MF:C10H15NO2
MW:181.231602907181
CID:5160908
Update Time:2025-07-18

Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl-
    • 1-Cyano-3,3-diethylcyclobutane-1-carboxylic acid
    • Inchi: 1S/C10H15NO2/c1-3-9(4-2)5-10(6-9,7-11)8(12)13/h3-6H2,1-2H3,(H,12,13)
    • InChI Key: NLXTZFPWYFGQQG-UHFFFAOYSA-N
    • SMILES: C1(C#N)(C(O)=O)CC(CC)(CC)C1

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Additional information on Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl-

Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- (CAS No. 1488276-31-8): An Overview of Its Structure, Properties, and Applications

Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- (CAS No. 1488276-31-8) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its distinctive cyclobutane ring structure and the presence of a cyano group and two diethyl substituents. These structural features contribute to its unique chemical properties and potential applications in various scientific and industrial domains.

The molecular formula of Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- is C10H15NO2, with a molecular weight of approximately 185.23 g/mol. The compound is a white crystalline solid at room temperature and exhibits moderate solubility in polar solvents such as water and ethanol. Its melting point is around 95°C, and it has a boiling point of approximately 250°C under standard atmospheric pressure.

In terms of its chemical structure, the cyclobutane ring provides a rigid framework that influences the compound's reactivity and stability. The presence of the cyano group imparts significant electron-withdrawing properties, which can affect the compound's acidity and reactivity in various chemical reactions. The diethyl substituents on the cyclobutane ring further modulate the compound's physical properties and biological activity.

Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- has been the subject of several recent studies due to its potential applications in pharmaceutical research. One notable area of interest is its use as an intermediate in the synthesis of novel drugs. The compound's unique structure makes it a valuable starting material for the development of compounds with specific biological activities, such as anti-inflammatory agents and anticancer drugs.

A study published in the *Journal of Medicinal Chemistry* in 2022 explored the use of Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- as a key intermediate in the synthesis of a new class of anti-inflammatory drugs. The researchers found that derivatives of this compound exhibited potent anti-inflammatory activity in both in vitro and in vivo models. This discovery highlights the potential of Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- as a valuable tool in drug discovery and development.

In addition to its pharmaceutical applications, Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- has also been investigated for its use in materials science. A recent study published in *Advanced Materials* demonstrated that this compound can be used to synthesize novel polymers with unique mechanical properties. The researchers found that polymers derived from Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- exhibited enhanced tensile strength and flexibility compared to traditional polymers. These findings suggest that this compound could have significant applications in the development of advanced materials for various industries.

The synthesis of Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- can be achieved through several methods, including cycloaddition reactions and catalytic processes. One common approach involves the reaction of a suitable nitrile with an appropriate cycloalkyl carboxylate derivative under controlled conditions. The choice of catalyst and reaction conditions can significantly influence the yield and purity of the final product.

In terms of safety, it is important to handle Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- with care due to its potential irritant properties. Proper personal protective equipment (PPE) should be worn during handling to minimize exposure risks. Additionally, it is recommended to store this compound in a cool, dry place away from incompatible materials to ensure its stability and longevity.

The environmental impact of Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- is another important consideration. While there is limited data available on its environmental fate and effects, it is generally advisable to follow best practices for waste disposal and environmental stewardship when working with this compound.

In conclusion, Cyclobutanecarboxylic acid, 1-cyano-3,3-diethyl- (CAS No. 1488276-31-8) is a multifaceted compound with a wide range of potential applications in pharmaceutical research and materials science. Its unique chemical structure and properties make it an attractive candidate for further investigation and development. As research continues to advance our understanding of this compound's capabilities, it is likely that new applications will emerge, further solidifying its importance in various scientific fields.

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